4-(tert-Butyl)-3-(trifluoromethyl)aniline

• Molecular Formula: C11H14F3N
• Molecular Weight: 217.23 g/mol
• IUPAC Name: 4-tert-butyl-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C11H14F3N/c1-10(2,3)8-5-4-7(15)6-9(8)11(12,13)14/h4-6H,15H2,1-3H3
• InChI Key: ZMIBLKJBFUHMIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)N)C(F)(F)F

Description

4-(tert-Butyl)-3-(trifluoromethyl)aniline is a substituted aniline derivative featuring a tert-butyl group at the para position and a trifluoromethyl group at the meta position of the benzene ring. This combination of substituents imparts unique physicochemical properties, such as enhanced lipophilicity (due to the bulky tert-butyl group) and electronic modulation (via the electron-withdrawing trifluoromethyl group). The compound is widely utilized as a key intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors and antimicrobial agents . Its structural design balances steric bulk and electronic effects, making it advantageous for optimizing drug-receptor interactions.

Comparison with Similar Compounds

Structural and Electronic Comparisons

The following table summarizes structural analogs and their substituent effects:

Compound Name	Substituents (Position)	Key Properties	Reference
4-(tert-Butyl)-3-(trifluoromethyl)aniline	tert-Butyl (para), CF₃ (meta)	High lipophilicity, moderate electron-withdrawing effect, drug intermediate
3-(Trifluoromethyl)aniline	CF₃ (meta)	Strong electron-withdrawing effect, used in anti-inflammatory agents
4-((4-Methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)aniline	CF₃ (meta), piperazinyl (para)	Enhanced solubility, targets TrkA receptors
2-Fluoro-5-(trifluoromethyl)aniline	F (ortho), CF₃ (meta)	Increased polarity, potential for CNS-targeting drugs

Key Observations :

• The tert-butyl group in 4-(tert-Butyl)-3-(trifluoromethyl)aniline provides steric bulk that improves metabolic stability compared to smaller substituents (e.g., fluorine in 2-Fluoro-5-(trifluoromethyl)aniline) .
• The trifluoromethyl group in all analogs enhances resistance to oxidative degradation, but its meta position in the target compound optimizes electronic interactions in drug scaffolds .

Analysis :

• The dual substitution in 4-(tert-Butyl)-3-(trifluoromethyl)aniline achieves a balance between activity (IC₅₀ = 32.2 nM) and selectivity, outperforming analogs with single substituents .
• The tert-butyl group mitigates off-target effects compared to smaller groups (e.g., isopropyl in 4-Isopropylaniline, IC₅₀ = 56.9 nM) .

Physicochemical Properties

• Lipophilicity : The tert-butyl group increases logP compared to polar derivatives like 4-Methoxy-3-(trifluoromethyl)aniline (logP ~2.1 vs. ~1.5) .
• Solubility : Piperazinyl derivatives (e.g., 4-((4-Methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)aniline) exhibit superior aqueous solubility due to basic nitrogen atoms .

Q & A

Q. Critical Factors :

• Steric Hindrance : The tert-butyl group’s bulkiness may reduce reaction rates, requiring elevated temperatures or prolonged reaction times.
• Electron-Withdrawing Effects : The trifluoromethyl group deactivates the aromatic ring, necessitating strong nucleophiles or activating agents.
• Solvent Choice : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of fluorinated intermediates .

Basic: Which spectroscopic techniques are most effective for characterizing 4-(tert-Butyl)-3-(trifluoromethyl)aniline, and what key spectral features should researchers focus on?

Answer:
Key techniques include:

NMR Spectroscopy :

• ¹H NMR : Look for aromatic proton signals (δ 6.5–7.5 ppm) and tert-butyl singlet (δ 1.3–1.5 ppm).
• ¹⁹F NMR : A singlet near δ -60 to -70 ppm confirms the trifluoromethyl group .

Mass Spectrometry (MS) : Molecular ion peaks (e.g., m/z 217 [M+H]⁺) and fragmentation patterns verify the structure .

IR Spectroscopy : N-H stretches (3300–3500 cm⁻¹) and C-F vibrations (1100–1250 cm⁻¹) are diagnostic .

Q. Table 1: Comparative Spectral Data for Fluorinated Anilines

Compound	¹⁹F NMR (δ, ppm)	¹H NMR (tert-butyl)	MS [M+H]⁺
4-Chloro-3-(trifluoromethyl)aniline	-63.5	N/A	195.57
4-Methyl-3-(trifluoromethyl)aniline	-64.2	N/A	175.15
4-(Trifluoromethyl)aniline	-61.8	N/A	161.12

Advanced: How do steric and electronic effects of the tert-butyl and trifluoromethyl groups influence the reactivity of this compound in nucleophilic substitution reactions?

Answer:

• Steric Effects : The tert-butyl group at the para position creates significant steric hindrance, slowing down electrophilic attacks on the aromatic ring. This may necessitate directing groups (e.g., -NO₂) to activate specific positions .
• Electronic Effects : The trifluoromethyl group is strongly electron-withdrawing (-I effect), deactivating the ring and meta-directing further substitutions. This contrasts with methyl groups, which are weakly electron-donating (+I) .
• Reactivity Trade-offs : While the trifluoromethyl group enhances thermal stability, it reduces nucleophilic aromatic substitution rates. Researchers may use high-pressure conditions or microwave-assisted synthesis to overcome kinetic barriers .

Advanced: What strategies can resolve contradictory data regarding the biological activity of fluorinated aniline derivatives in structure-activity relationship (SAR) studies?

Answer:
Contradictions in SAR often arise from:

Substituent Positional Isomerism : For example, 3-(trifluoromethyl)aniline exhibits different bioactivity compared to 4-substituted analogs due to altered binding conformations .

Purity and Characterization : Impurities (e.g., residual solvents or byproducts) can skew bioassay results. Use HPLC (≥98% purity, as in ) and orthogonal spectroscopy (NMR, MS) for validation.

Assay Variability : Standardize biological assays (e.g., enzyme inhibition protocols) across studies. For example, inconsistent IC₅₀ values may arise from differences in cell lines or assay conditions .

Q. Table 2: Impact of Substituents on Biological Activity

Compound	Substituent Position	Key Biological Activity	Reference
4-(4-Fluorophenoxy)-3-(trifluoromethyl)aniline	Para-phenoxy	Kinase inhibition
4-Chloro-3-(trifluoromethyl)aniline	Para-chloro	Antibacterial
3-(Trifluoromethylthio)aniline	Meta-SCF₃	Antifungal

Q. Methodological Recommendations :

• Conduct controlled comparative studies using isosteric analogs (e.g., replacing -CF₃ with -OCF₃).
• Employ computational modeling (e.g., DFT calculations) to predict electronic effects and binding modes .

Basic: What are the critical physical and chemical properties of 4-(tert-Butyl)-3-(trifluoromethyl)aniline relevant to its handling in laboratory settings?

Answer:
Key properties (extrapolated from analogs):

• Solubility : Insoluble in water; soluble in ethanol, DCM, and DMF .
• Melting Point : Estimated 40–50°C (similar to 4-methyl-3-(trifluoromethyl)aniline, mp 38°C ).
• Stability : Hydrolytically stable but sensitive to strong oxidizers. Store under inert atmosphere .

Q. Safety Considerations :

• Use fume hoods to avoid inhalation of aromatic amine vapors.
• Wear nitrile gloves due to potential skin absorption .